Cas no 2940868-94-8 (Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate)

• Product Name: Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate
• CAS No: 2940868-94-8
• MF: C₉H₁₃F₃O₃
• MW: 226.192933797836
• CID: 6796802
• PubChem ID: 137347098
• Update Time: 2025-10-28

Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate
• PYBGPRYVPCKNML-UHFFFAOYSA-N
• 1873308-67-8
• methyl 4-(trifluoromethoxy)cyclohexane-1-carboxylate
• methyl4-(trifluoromethoxy)cyclohexane-1-carboxylate
• 2940868-94-8
• G15015
• PS-16557
• Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate

• Inchi： 1S/C9H13F3O3/c1-14-8(13)6-2-4-7(5-3-6)15-9(10,11)12/h6-7H,2-5H2,1H3
• InChI Key： PYBGPRYVPCKNML-UHFFFAOYSA-N
• SMILES： FC(OC1CCC(C(=O)OC)CC1)(F)F

Computed Properties

• Exact Mass: 226.08167876g/mol
• Monoisotopic Mass: 226.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate

Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate (CAS No. 2940868-94-8): An Overview of Its Structure, Properties, and Applications

Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate (CAS No. 2940868-94-8) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclohexane ring, a trifluoromethoxy substituent, and a methyl ester group, which collectively contribute to its distinct properties and reactivity.

The chemical structure of Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate can be represented as follows: the cyclohexane ring is substituted at the 4-position with a trifluoromethoxy group (OCF₃), and the carboxylic acid moiety is esterified with a methyl group. This arrangement imparts the molecule with enhanced stability and reactivity, making it a valuable intermediate in organic synthesis.

In terms of physical properties, Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate is typically a colorless liquid with a characteristic odor. It has a molecular weight of 236.19 g/mol and exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile. The compound's melting point is around -30°C, and its boiling point is approximately 150°C at reduced pressure.

The synthesis of Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate can be achieved through several routes, but one of the most common methods involves the reaction of 4-hydroxycyclohexanecarboxylic acid with triflic anhydride to form the triflate intermediate, followed by methylation to produce the final ester. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate has shown promise in various applications due to its unique chemical properties. In pharmaceutical research, this compound has been investigated as a potential intermediate in the synthesis of drugs targeting specific biological pathways. For instance, recent studies have explored its use in the development of inhibitors for enzymes involved in metabolic disorders and cancer.

One notable application of Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate is in the field of materials science. The trifluoromethoxy group imparts fluorine-containing functionalities that can enhance the thermal stability and chemical resistance of polymers. Researchers have utilized this compound as a monomer or modifier in the synthesis of advanced polymer materials with improved performance characteristics.

In addition to its pharmaceutical and materials science applications, Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate has also been studied for its potential use in agrochemicals. The compound's ability to modulate biological activity through its unique functional groups makes it an attractive candidate for developing new pesticides and herbicides with enhanced efficacy and reduced environmental impact.

The safety profile of Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate has been extensively evaluated in various studies. While it is generally considered safe for laboratory use under appropriate handling conditions, it is important to follow standard safety protocols to minimize exposure risks. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in well-ventilated areas away from incompatible substances.

In conclusion, Methyl cis-4-(trifluoromethoxy)cyclohexanecarboxylate (CAS No. 2940868-94-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and agrochemicals. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.